![molecular formula C21H23N3O4S2 B2943029 Ethyl 4-(2-((3-(sec-butyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate CAS No. 1326923-69-6](/img/structure/B2943029.png)
Ethyl 4-(2-((3-(sec-butyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(2-((3-(sec-butyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C21H23N3O4S2 and its molecular weight is 445.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Anti-Juvenile Hormone Agents
Ethyl 4-(2-((3-(sec-butyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate and its analogues have been synthesized and evaluated for their biological activity, particularly as anti-juvenile hormone agents. These compounds have shown the ability to induce precocious metamorphosis in the silkworm, Bombyx mori, which suggests their potential use in controlling harmful insect populations by disrupting their normal developmental processes. The activity of these compounds was counteracted by the application of a juvenile hormone agonist, highlighting their specificity and potential for targeted applications in pest management (Kuwano et al., 2008; Ishiguro et al., 2003).
Asymmetric Synthesis and Enantioselective Alkaloid Synthesis
Research into the asymmetric intramolecular Michael reaction of acyclic compounds related to this compound has led to the development of chiral building blocks for enantioselective alkaloid synthesis. These findings contribute to the broader field of organic synthesis, providing a pathway for the creation of complex, biologically active molecules with potential pharmaceutical applications (Hirai et al., 1992).
Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase
Compounds structurally related to this compound have been synthesized and evaluated as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), with significant implications for antitumor therapy. These dual inhibitors show promise in the development of new chemotherapeutic agents capable of targeting multiple pathways in tumor cells, thereby enhancing the efficacy and potentially reducing the resistance to treatment (Gangjee et al., 2009).
Molecular Docking and Spectroscopic Analysis
The spectroscopic characterization and molecular docking studies of compounds similar to this compound have provided insights into their potential as inhibitors against specific biological targets. These studies not only elucidate the structural and electronic properties of such compounds but also contribute to the understanding of their interaction mechanisms at the molecular level, facilitating the design of more effective drugs (El-Azab et al., 2016).
Properties
IUPAC Name |
ethyl 4-[[2-(3-butan-2-yl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4S2/c1-4-13(3)24-19(26)18-16(10-11-29-18)23-21(24)30-12-17(25)22-15-8-6-14(7-9-15)20(27)28-5-2/h6-11,13H,4-5,12H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQBGPNYDVMEWKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=C(C=C3)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.